Cas no 1997963-42-4 (Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester)

Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester structure
1997963-42-4 structure
Product Name:Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester
CAS No:1997963-42-4
MF:C14H25NO3
MW:255.353204488754
CID:5292719
Update Time:2025-10-28

Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H25NO3/c1-6-15(13(17)18-14(3,4)5)10(2)9-12(16)11-7-8-11/h10-11H,6-9H2,1-5H3
    • InChI Key: ZZBHNNDYUKUHCO-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(C(C)CC(C1CC1)=O)CC

Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-796748-0.05g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
0.05g
$827.0 2024-05-22
Enamine
EN300-796748-0.1g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
0.1g
$867.0 2024-05-22
Enamine
EN300-796748-0.25g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
0.25g
$906.0 2024-05-22
Enamine
EN300-796748-0.5g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
0.5g
$946.0 2024-05-22
Enamine
EN300-796748-1.0g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
1.0g
$986.0 2024-05-22
Enamine
EN300-796748-2.5g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
2.5g
$1931.0 2024-05-22
Enamine
EN300-796748-5.0g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
5.0g
$2858.0 2024-05-22
Enamine
EN300-796748-10.0g
tert-butyl N-(4-cyclopropyl-4-oxobutan-2-yl)-N-ethylcarbamate
1997963-42-4 95%
10.0g
$4236.0 2024-05-22

Additional information on Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester

Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester (CAS No. 1997963-42-4): A Comprehensive Overview

Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester, identified by its CAS number 1997963-42-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this compound, including its cyclopropyl and dimethyl ethyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester consists of a central carbamate functional group linked to an ethylamine moiety and a bulky 1,1-dimethylethyl (isobutyl) group. The presence of the cyclopropyl ring introduces steric hindrance, which can influence the compound's reactivity and interactions with biological targets. This structural complexity makes it an intriguing candidate for further investigation in various chemical and biological contexts.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known to exhibit a wide range of biological activities, including anticonvulsant, anti-inflammatory, and neuroprotective effects. The specific substitution pattern in Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester may confer unique properties that make it suitable for targeting specific biological pathways.

One of the most promising areas of research involving this compound is its potential application in the development of novel therapeutic agents. The structural features of carbamates allow them to interact with biological targets in multiple ways, making them versatile scaffolds for drug design. For instance, the bulky 1,1-dimethylethyl group can enhance binding affinity by creating steric hindrance around the active site of a target protein. Additionally, the cyclopropyl ring can introduce conformational constraints that may improve the selectivity of the compound.

Recent studies have demonstrated the importance of structural optimization in carbamate-based drug candidates. By modifying the substituents on the carbamate core, researchers can fine-tune the pharmacological properties of these compounds. The presence of the 3-cyclopropyl-1-methyl-3-oxopropyl group in Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester suggests that it may have unique interactions with biological targets compared to simpler carbamates. This could make it a valuable tool for understanding the structure-activity relationships (SAR) in carbamate-based drugs.

The synthesis of Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl ring and other bulky substituents can pose challenges during synthesis due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic chemistry have made it possible to produce complex carbamate derivatives with increasing efficiency.

In addition to its pharmaceutical applications, this compound may also find utility in other areas such as agrochemicals and material science. Carbamates are known to exhibit herbicidal and pesticidal properties due to their ability to inhibit key enzymatic pathways in plants and pests. The unique structure of Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester could potentially lead to the development of new crop protection agents with improved efficacy and selectivity.

The potential biological activity of this compound has also sparked interest in its use as a research tool. Researchers may utilize it as a starting point for developing novel derivatives with enhanced properties. The structural diversity offered by carbamates allows for extensive modifications without losing the core pharmacophore responsible for biological activity. This makes them ideal candidates for library synthesis and high-throughput screening.

The future prospects for Carbamic acid, N-(3-cyclopropyl-1-methyl-3-oxopropyl)-N-ethyl-, 1,1-dimethylethyl ester are promising given its unique structural features and potential applications. As research continues to uncover new biological targets and mechanisms of action, this compound may play a significant role in the development of next-generation therapeutics. Its versatility as a scaffold for drug design makes it an attractive candidate for further exploration by academic researchers and pharmaceutical companies alike.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD